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Compound of Interest

Compound Name: 4-(Chloromethyl)picolinonitrile
CAS No.: 71935-33-6
Cat. No.: B2462032
Get Quote
. J

Executive Summary: The Hazard Profile

4-(Chloromethyl)picolinonitrile (CAS: 71935-33-6) is a bifunctional pyridine intermediate
combining a reactive chloromethyl group (alkylating agent) and a nitrile group (cyanide-
equivalent potential).[1] Unlike standard laboratory reagents, this compound presents a dual-
threat mechanism: direct tissue corrosion via alkylation and systemic toxicity via metabolic
interference.

Immediate Directive: Treat this compound as a Corrosive, Lachrymator, and Potential Mutagen.
All handling must occur within a certified chemical fume hood.
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Property Technical Specification
CAS Number 71935-33-6

Molecular Formula C7HsCIN2

Molecular Weight 152.58 g/mol

Solid (Low-melting); often supplied as HCI salt

Physical State .
for stability.[1]

, 2-8°C (Refrigerated), under Inert Atmosphere
Storage Requirement ) ) .
(Argon/Nitrogen). Moisture Sensitive.[2]

Skin Corr.[2][3][4][5][6] 1B (Causes severe

Primary Hazards
burns), Acute Tox. 4 (Oral), Lachrymator.

Risk Assessment & Mechanism of Action

To handle this chemical safely, one must understand why it is dangerous.

e The Alkylating Threat (Chloromethyl Group): The -CH2CIl moiety on the pyridine ring is highly
electrophilic.[1] Upon contact with biological tissue (skin, eyes, lungs), it rapidly alkylates
DNA and proteins. This reaction releases hydrochloric acid (HCI) in situ, causing immediate
chemical burns and potential long-term genotoxicity.

o Operational Implication: Standard nitrile gloves may degrade upon prolonged contact.
Immediate decontamination is required to prevent deep tissue necrosis.

» The Nitrile Threat (Cyanide Moiety): While the nitrile group is covalently bonded, metabolic
oxidation or extreme pH conditions can liberate cyanide ions.

o Operational Implication: Avoid strong acids or oxidizers in waste streams to prevent HCN
gas generation.

Personal Protective Equipment (PPE) Matrix

Standard lab PPE is insufficient. The following matrix defines the minimum requirements for
handling >100 mg quantities.
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Zone PPE Requirement Technical Rationale

Engineering Control: Fume

Hood (Face Velocity >100

fpm).Backup: Full-face The compound is a likely
Respiratory respirator with ABEK-P3 lachrymator. Inhalation causes

cartridges (Organic Vapor/Acid  severe respiratory tract edema.

Gas/Particulate) if outside

hood.[1]

] Vapors/dust can bypass
Chemical Splash Goggles

Ocular (Indirect Vent) + Face Shield
(8-inch).

standard safety glasses. The
face shield protects the neck

from corrosive splashes.

Double Gloving Protocol:1. o

o ) Chloromethyl pyridines can
Inner: 4-mil Nitrile (Dexterity).2. T

) o permeate thin nitrile. Double
Outer: 5-mil+ Nitrile or ) ] o

Dermal (Hands) ) ) gloving provides a "sacrificial”
Laminate (Barrier).Change )
) layer and visual breach

outer gloves every 30 mins or

immediately upon splash. detection.
Tyvek® Lab Coat (or similar Cotton lab coats absorb

Body impervious material) + alkylating agents, holding them
Chemical Apron against the skin. Impervious
(Rubber/Neoprene). materials shed spills.

Operational Handling Protocol
A. Receiving & Storage Logistics

 Inspection: Upon receipt, inspect the bottle for "sweating" or crystal formation on the cap
(signs of hydrolysis/HCI release).

e Environment: Store in a dedicated flammables/corrosives refrigerator (2—8°C).

o Atmosphere: The container must be purged with Argon or Nitrogen after every use. Moisture
triggers hydrolysis to the alcohol and HCI gas, pressurizing the vial.
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B. Safe Weighing & Transfer Workflow

Objective: Weigh X grams without exposing the user or the balance to corrosive dust.

Start: Retrieve from Storage

Check Atmosphere
(Is it under Argon?)

Move to Fume Hood

(Do NOT open on bench)

Prepare Pre-tared Vial
(Inside Hood)

'

Transfer Solid
(Use disposable spatula)

Wipe Threads & Cap Tightly
(Parafilm seal)

Decontaminate Spatula/Gloves
(Quench in 10% Na2CO3)

Return to Cold Storage
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Figure 1: Closed-loop workflow for handling corrosive alkylating agents.

C. Reaction Setup & Quenching

e Solvent Selection: Use anhydrous solvents (DCM, THF, DMF). Avoid alcohols unless
intended as reactants.

o Addition: Add the solution of 4-(Chloromethyl)picolinonitrile dropwise to the reaction
mixture to control exotherms.

e Quenching: Never add water directly to the neat solid. Quench reaction mixtures with
saturated aqueous Sodium Bicarbonate (NaHCOs) or Ammonium Chloride (NH4Cl) to

neutralize any generated HCI gently.

Emergency Response & Decontamination

Self-Validating Safety Check:Before starting, locate the Calcium Gluconate gel (if HF is
involved, though here we focus on HCI/Alkylation) and the Diphoterine® or standard saline eye
wash.[1]
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Scenario Immediate Action Scientific Rationale

1. Drench with water for 15

mins.2. Wash with soap ) )
_ Water dilutes the acid; soap
) (alkaline soaps are best) to ) N
Skin Contact ] o removes the lipophilic
neutralize acidity.3. Do NOT )
alkylating agent.
use alcohol (enhances

absorption).

1. Irrigate for minimum 15 mins  Corrosive damage to the
Eye Exposure (hold eyelids open).2. Seek cornea is irreversible within

ophthalmologist immediately. minutes if not diluted.[1]

1. Evacuate area.2. Don full

PPE (Respirator).3.[2] Cover Carbonate neutralizes the
Spill (>19) with Sodium Carbonate or acidity; Vermiculite absorbs the
Vermiculite.4. Scoop into liquid/sludge.

hazardous waste.

Waste Disposal Strategy

Do not mix with general organic waste.

o Segregation: Collect in a dedicated container labeled "Halogenated Organics — High
Hazard."

o Deactivation (Small Scale): For trace residues in glassware, rinse with a dilute solution of
ammonia or sodium carbonate in methanol. This converts the reactive chloromethyl group to
a less toxic amine or ether derivative before disposal.

» Final Disposal: Incineration via a licensed hazardous waste contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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